Cas no 1780932-29-7 (4-(1-hydroxycyclopropyl)methylphenol)

4-(1-Hydroxycyclopropyl)methylphenol is a phenolic compound featuring a cyclopropanol-substituted methyl group at the para position of the phenol ring. This structural motif imparts unique reactivity and stability, making it a valuable intermediate in organic synthesis and pharmaceutical applications. The hydroxylated cyclopropane moiety enhances its potential as a building block for complex molecules, particularly in drug discovery and fine chemical production. Its balanced polarity and functional group compatibility allow for versatile derivatization, enabling selective modifications. The compound's well-defined crystalline form ensures consistent purity, facilitating precise use in research and industrial processes. Its stability under standard conditions further supports handling and storage efficiency.
4-(1-hydroxycyclopropyl)methylphenol structure
1780932-29-7 structure
Product Name:4-(1-hydroxycyclopropyl)methylphenol
CAS No:1780932-29-7
MF:C10H12O2
MW:164.201083183289
CID:6239692
PubChem ID:84651858
Update Time:2025-05-23

4-(1-hydroxycyclopropyl)methylphenol Chemical and Physical Properties

Names and Identifiers

    • 4-(1-hydroxycyclopropyl)methylphenol
    • 1780932-29-7
    • 4-[(1-hydroxycyclopropyl)methyl]phenol
    • EN300-1867205
    • Inchi: 1S/C10H12O2/c11-9-3-1-8(2-4-9)7-10(12)5-6-10/h1-4,11-12H,5-7H2
    • InChI Key: MLXOQCUMNAQWCE-UHFFFAOYSA-N
    • SMILES: OC1(CC2C=CC(=CC=2)O)CC1

Computed Properties

  • Exact Mass: 164.083729621g/mol
  • Monoisotopic Mass: 164.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 40.5Ų

4-(1-hydroxycyclopropyl)methylphenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1867205-0.05g
4-[(1-hydroxycyclopropyl)methyl]phenol
1780932-29-7
0.05g
$624.0 2023-09-18
Enamine
EN300-1867205-0.1g
4-[(1-hydroxycyclopropyl)methyl]phenol
1780932-29-7
0.1g
$653.0 2023-09-18
Enamine
EN300-1867205-0.25g
4-[(1-hydroxycyclopropyl)methyl]phenol
1780932-29-7
0.25g
$683.0 2023-09-18
Enamine
EN300-1867205-0.5g
4-[(1-hydroxycyclopropyl)methyl]phenol
1780932-29-7
0.5g
$713.0 2023-09-18
Enamine
EN300-1867205-1.0g
4-[(1-hydroxycyclopropyl)methyl]phenol
1780932-29-7
1g
$1086.0 2023-06-03
Enamine
EN300-1867205-2.5g
4-[(1-hydroxycyclopropyl)methyl]phenol
1780932-29-7
2.5g
$1454.0 2023-09-18
Enamine
EN300-1867205-5.0g
4-[(1-hydroxycyclopropyl)methyl]phenol
1780932-29-7
5g
$3147.0 2023-06-03
Enamine
EN300-1867205-10.0g
4-[(1-hydroxycyclopropyl)methyl]phenol
1780932-29-7
10g
$4667.0 2023-06-03
Enamine
EN300-1867205-1g
4-[(1-hydroxycyclopropyl)methyl]phenol
1780932-29-7
1g
$743.0 2023-09-18
Enamine
EN300-1867205-5g
4-[(1-hydroxycyclopropyl)methyl]phenol
1780932-29-7
5g
$2152.0 2023-09-18

Additional information on 4-(1-hydroxycyclopropyl)methylphenol

4-(1-Hydroxycyclopropyl)methylphenol: An Emerging Compound in Pharmaceutical Research

4-(1-Hydroxycyclopropyl)methylphenol, with the CAS number 1780932-29-7, is a promising compound that has garnered significant attention in the field of pharmaceutical research. This compound, characterized by its unique molecular structure, has shown potential in various therapeutic applications, particularly in the areas of anti-inflammatory and anti-cancer treatments. The following sections will delve into the chemical properties, biological activities, and recent advancements in the research and development of 4-(1-hydroxycyclopropyl)methylphenol.

Chemical Structure and Properties

4-(1-Hydroxycyclopropyl)methylphenol is a phenolic compound with a molecular formula of C10H12O2. The presence of a hydroxyl group on the cyclopropyl ring and a methyl group attached to the phenol ring contributes to its unique chemical properties. The cyclopropyl ring, known for its high reactivity due to its strained structure, plays a crucial role in the compound's biological activity. The hydroxyl group, on the other hand, enhances the compound's solubility and reactivity, making it an attractive candidate for drug development.

Biological Activities and Mechanisms of Action

Recent studies have highlighted the diverse biological activities of 4-(1-hydroxycyclopropyl)methylphenol. One of the most notable findings is its potent anti-inflammatory effects. In vitro experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This inhibition is attributed to its ability to modulate key signaling pathways involved in inflammation, such as NF-κB and MAPK pathways.

In addition to its anti-inflammatory properties, 4-(1-hydroxycyclopropyl)methylphenol has also demonstrated significant anti-cancer activity. Research conducted on various cancer cell lines has revealed that this compound can induce apoptosis (programmed cell death) and cell cycle arrest. The mechanism behind these effects involves the activation of caspase pathways and the downregulation of survival proteins such as Bcl-2. These findings suggest that 4-(1-hydroxycyclopropyl)methylphenol could be a valuable lead compound for developing new cancer therapeutics.

Clinical Applications and Potential Therapeutic Uses

The potential therapeutic applications of 4-(1-hydroxycyclopropyl)methylphenol are vast and varied. In the context of inflammatory diseases, this compound could be used to treat conditions such as rheumatoid arthritis, inflammatory bowel disease, and asthma. Its ability to target multiple inflammatory pathways makes it a promising candidate for combination therapy approaches.

In oncology, 4-(1-hydroxycyclopropyl)methylphenol's anti-cancer properties make it an attractive option for developing novel cancer treatments. Preclinical studies have shown promising results in inhibiting tumor growth and metastasis in various cancer models. Further clinical trials are needed to evaluate its safety and efficacy in human patients.

Current Research Trends and Future Directions

The ongoing research on 4-(1-hydroxycyclopropyl)methylphenol is focused on optimizing its pharmacological properties and exploring new therapeutic applications. One area of interest is the development of prodrugs or analogs that can enhance the bioavailability and reduce potential side effects. Additionally, researchers are investigating the use of nanotechnology to improve drug delivery and target specific tissues or cells.

In conclusion, 4-(1-hydroxycyclopropyl)methylphenol (CAS number 1780932-29-7) is a promising compound with significant potential in pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for developing new treatments for inflammatory diseases and cancer. As research continues to advance, we can expect to see more innovative applications of this compound in clinical settings.

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.